![molecular formula C5H8N4 B1455550 [(4-Methylimidazolidin-2-ylidene)amino]carbonitrile CAS No. 49552-23-0](/img/structure/B1455550.png)
[(4-Methylimidazolidin-2-ylidene)amino]carbonitrile
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Overview
Description
“[(4-Methylimidazolidin-2-ylidene)amino]carbonitrile” is a chemical compound with the CAS Number: 49552-23-0 . It has a molecular weight of 124.15 and its IUPAC name is (2E)-4-methyl-2-imidazolidinylidenecyanamide .
Molecular Structure Analysis
The InChI code for “[(4-Methylimidazolidin-2-ylidene)amino]carbonitrile” is 1S/C5H8N4/c1-4-2-7-5(9-4)8-3-6/h4H,2H2,1H3,(H2,7,8,9) . This code provides a unique representation of the molecule’s structure.Physical And Chemical Properties Analysis
“[(4-Methylimidazolidin-2-ylidene)amino]carbonitrile” is a powder . It has a predicted density of 1.31±0.1 g/cm3 and a predicted boiling point of 194.9±23.0 C .Scientific Research Applications
Agriculture
In the agricultural sector, MICA’s unique properties may be utilized in the synthesis of agrochemicals . Researchers are exploring its use in creating pesticides and herbicides that are more effective and environmentally friendly.
Materials Science
MICA’s robust molecular structure makes it a candidate for materials science applications, particularly in the development of new polymers or coatings . Its thermal stability could be advantageous in creating materials that withstand extreme temperatures.
Environmental Science
Environmental science research can benefit from MICA in the study of nitrogen-rich compounds’ impact on ecosystems . It could also play a role in the development of sensors or assays for detecting environmental pollutants.
Biochemistry
In biochemistry, MICA is of interest for its potential as a building block in synthetic biology . Its ability to form stable structures could be crucial in designing biomolecules with specific functions.
Pharmacology
Pharmacological studies may explore MICA as a modulator of biological pathways . Its interaction with enzymes or receptors could lead to new insights into disease mechanisms and treatment options.
Chemical Engineering
The compound’s stability and reactivity make it a subject of study in chemical engineering, where it could be used in process optimization or the development of catalytic systems .
Analytical Chemistry
Finally, in analytical chemistry, MICA could be used in the development of new analytical methods, such as chromatography or spectroscopy, due to its distinct chemical properties .
properties
IUPAC Name |
(5-methyl-4,5-dihydro-1H-imidazol-2-yl)cyanamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8N4/c1-4-2-7-5(9-4)8-3-6/h4H,2H2,1H3,(H2,7,8,9) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MWBFNHMAAAQSCT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN=C(N1)NC#N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8N4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
124.14 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[(4-Methylimidazolidin-2-ylidene)amino]carbonitrile |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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